Cas no 54278-16-9 (1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl-)

1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl- structure
54278-16-9 structure
Product Name:1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl-
CAS No:54278-16-9
MF:C9H11NO4
MW:197.187942743301
CID:1588076
Update Time:2024-08-29

1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl-
    • Inchi: 1S/C9H11NO4/c1-4-5(2)10-8(9(13)14)6(4)3-7(11)12/h10H,3H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: XSGSCNPQXZVTDT-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C)C(CC(O)=O)=C1C(O)=O

Computed Properties

  • Exact Mass: 197.06883

Experimental Properties

  • Density: 1.405±0.06 g/cm3(Predicted)
  • Boiling Point: 441.9±40.0 °C(Predicted)
  • PSA: 90.39
  • pka: 1.77±0.36(Predicted)
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